Cas no 2172608-77-2 (ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate)

• Product Name: ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate
• CAS No: 2172608-77-2
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 6597594
• PubChem ID: 165960344
• Update Time: 2025-10-30

ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate
• 2172608-77-2
• EN300-1460712

• Inchi： 1S/C15H20O3/c1-5-12(10-15(16)18-6-2)13-9-11(3)7-8-14(13)17-4/h7-10H,5-6H2,1-4H3/b12-10-
• InChI Key： QTVUJTRRTGWGAF-BENRWUELSA-N
• SMILES： O(C)C1C=CC(C)=CC=1/C(=C\C(=O)OCC)/CC

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate

Ethyl (2Z)-3-(2-Methoxy-5-Methylphenyl)Pent-2-Enoate: A Comprehensive Overview

Ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate, identified by the CAS number No. 2172608-77-2, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The long-chain ester structure of this compound contributes to its versatility and functionality.

The molecular structure of ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate is characterized by a conjugated enone system, which plays a pivotal role in its reactivity and stability. The presence of the methoxy group at the 2-position of the phenyl ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, leveraging its ability to undergo various organic transformations.

One of the most notable applications of ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate is in the development of high-performance polymers. Researchers have demonstrated that this compound can be polymerized to form materials with exceptional thermal stability and mechanical properties. These polymers are being considered for use in advanced electronics and aerospace applications, where durability under extreme conditions is paramount.

In addition to its industrial applications, ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate has shown promise in the field of biomedical research. Its ability to act as a carrier for therapeutic agents has been explored in targeted drug delivery systems. The compound's biocompatibility and controlled release properties make it a valuable asset in developing next-generation medical treatments.

Recent advancements in synthetic chemistry have also highlighted the potential of ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoate as a key intermediate in the synthesis of complex natural products. Its role as a building block in total synthesis efforts has been documented in several high-profile scientific journals, underscoring its importance in advancing our understanding of organic synthesis.

The production of ethyl (2Z)-3-(2-methoxy-5-methylphenyl)pent-2-enoyl involves a series of well-established organic reactions, including esterification and conjugate additions. These processes are optimized to ensure high yields and purity, which are critical for maintaining the compound's performance in downstream applications.

As research into ethyl (No. 1: No. 1: No. 1: No. 1: No. 1: No. 1: No. 1: No.) continues to evolve, new insights into its properties and potential uses are emerging. Its role as a versatile building block in organic synthesis, combined with its unique physical and chemical characteristics, positions it as a key player in various scientific disciplines.